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Compound of Interest

Compound Name: GSK3117391

Cat. No.: B607823 Get Quote

The proper disposal of the histone deacetylase (HDAC) inhibitor GSK3117391 is a critical

aspect of laboratory safety and environmental responsibility. While specific disposal instructions

for GSK3117391 are not readily available in the public domain, a cautious approach, treating

the compound as potentially hazardous chemical waste, is mandatory. All disposal procedures

must be conducted in strict accordance with your institution's Environmental Health and Safety

(EHS) guidelines and local regulations.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to be aware of the handling and storage

requirements for GSK3117391. This ensures the safety of personnel and the integrity of the

compound until its final disposal.

Parameter Recommendation Source

Storage Temperature
Powder: -20°C; In solvent:

-80°C
[1][2]

Stability ≥ 4 years at -20°C [2]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves

(e.g., nitrile), safety glasses or

goggles, lab coat.

[3][4]

Solubility Soluble in DMSO. [2][5]
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Disposal Protocol
The following step-by-step guide outlines a general procedure for the disposal of GSK3117391
and its contaminated materials. This protocol is based on standard practices for hazardous

waste management.

1. Waste Characterization and Segregation:

Do not dispose of GSK3117391 down the drain.[3] Its potential environmental impact makes

this method unsafe.

Segregate waste containing GSK3117391 from other waste streams.

Keep solid waste (e.g., contaminated vials, pipette tips, gloves) separate from liquid waste

(e.g., unused solutions).

2. Liquid Waste Management:

Collect all liquid waste containing GSK3117391 in a designated, properly labeled, and

sealed hazardous waste container.

The container should be made of a material compatible with the solvents used (e.g., DMSO).

If the first rinse of a container that held GSK3117391 is performed, this rinse aid must be

collected and disposed of as hazardous waste.[6]

3. Solid Waste Management:

Place all solid materials contaminated with GSK3117391 (e.g., pipette tips, absorbent pads,

empty vials) into a clearly labeled, sealed waste bag or container.

Ensure that sharp objects are placed in an appropriate sharps container to prevent

punctures.

4. Labeling and Storage of Waste:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"GSK3117391".
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Indicate the solvent used (e.g., "in DMSO").

Store the waste containers in a designated, secure area, away from incompatible materials,

until collection by your institution's EHS department.[6]

5. Spill Management: In the event of a spill:

Alert others in the vicinity and ensure the area is well-ventilated.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).[3]

Carefully collect the absorbed material and place it in a sealed container for disposal as

hazardous waste.[3]

Decontaminate the spill area thoroughly.

Report the spill to your laboratory supervisor and EHS department.[3]

6. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS department.

They will ensure the waste is transported to a licensed hazardous waste disposal facility.[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

GSK3117391.
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Start: GSK3117391 Waste Generated

Step 1: Safety First

Step 2: Waste Characterization

Liquid Waste Pathway Solid Waste Pathway

Step 3: Storage & Collection

GSK3117391 Waste
(Solid or Liquid)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste solid or liquid?

Collect in a labeled,
sealed hazardous liquid

waste container.

Liquid

Place in a labeled,
sealed hazardous solid

waste container.

Solid

DO NOT pour down the drain. Store waste in a designated
secure area.

Contact Institutional EHS
for waste pickup.

Click to download full resolution via product page

Disposal workflow for GSK3117391.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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